Cas no 1805318-31-3 (2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805318-31-3
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4848523
• Update Time: 2025-05-27

2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H10F2N2O/c9-8(10)7-2-5(4-13)1-6(3-11)12-7/h1-2,8,13H,3-4,11H2
• InChI Key： HZQGCUDWQIKMFW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=CC(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: -0.5
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol

Comprehensive Overview of 2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805318-31-3)

The compound 2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805318-31-3) is a specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including an aminomethyl group and a difluoromethyl substituent, this molecule exhibits remarkable potential for applications in drug discovery, agrochemicals, and advanced materials. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its ability to modulate electronic and steric properties.

One of the most frequently searched questions about 2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol revolves around its synthesis and purification methods. Current literature highlights optimized routes involving multi-step reactions, often starting from commercially available pyridine precursors. The incorporation of the difluoromethyl group is a critical step, as it enhances the compound's metabolic stability and lipophilicity—key factors in pharmaceutical design. Additionally, the aminomethyl functionality provides a versatile handle for further derivatization, making it a valuable intermediate in combinatorial chemistry.

In the context of AI-driven drug discovery, 2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol has emerged as a promising scaffold for virtual screening and molecular docking studies. Its rigid yet flexible structure allows it to fit into various enzyme active sites, a feature highly sought after in fragment-based drug design. Recent studies have explored its potential as a precursor for kinase inhibitors and GPCR modulators, aligning with the growing demand for targeted therapies in oncology and neurology. This aligns with the trending search term "pyridine derivatives in cancer research," reflecting broader interest in heterocyclic compounds.

Another hot topic tied to this compound is its application in sustainable chemistry. With increasing emphasis on green synthesis, researchers are investigating catalytic methods to introduce the difluoromethyl group without hazardous reagents. This addresses the popular search query "eco-friendly fluorination techniques," which underscores the industry's shift toward environmentally benign processes. The compound's stability under mild conditions further supports its use in flow chemistry and continuous manufacturing—a paradigm gaining traction in pharmaceutical production.

From a material science perspective, 2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol has been explored for its role in designing organic electronic materials. Its conjugated system and electron-withdrawing difluoromethyl group make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). This ties into the rising trend of "fluorinated pyridines in optoelectronics," a niche yet rapidly expanding area of research. The compound's ability to form stable coordination complexes also opens doors for catalytic applications in polymerization reactions.

Analytical characterization of CAS No. 1805318-31-3 remains a key focus, with advanced techniques like NMR spectroscopy and high-resolution mass spectrometry being essential for quality control. Searches for "pyridine methanol derivative analysis" often lead to discussions about chiral separation methods, given the compound's potential stereocenters. Regulatory compliance, especially concerning REACH and FDA guidelines for impurities, is another recurring theme in user queries, highlighting the need for rigorous analytical protocols.

In summary, 2-(Aminomethyl)-6-(difluoromethyl)pyridine-4-methanol represents a multifaceted compound with cross-disciplinary relevance. Its structural ingenuity continues to inspire innovations across drug development, green chemistry, and advanced materials—addressing both current scientific challenges and industrial demands. As research evolves, this molecule is poised to remain at the forefront of heterocyclic chemistry breakthroughs.